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Compound of Interest

Compound Name: Filipin III

Cat. No.: B8101046 Get Quote

Filipin III is a naturally occurring polyene macrolide antibiotic and the principal component of

the filipin complex, a mixture of four related compounds produced by the bacterium

Streptomyces filipinensis.[1][2][3] Renowned for its specific interaction with cholesterol, Filipin
III has become an invaluable tool in cell biology, biochemistry, and biomedical research for the

detection, localization, and quantification of unesterified cholesterol in biological membranes.[4]

[5][6] This guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and key applications of Filipin III, tailored for researchers,

scientists, and drug development professionals.

Chemical Structure of Filipin III
Filipin III is a 28-membered macrolide, characterized by a large lactone ring.[1] Its structure

features a hydrophobic polyene region, consisting of five conjugated double bonds, which is

responsible for its intrinsic fluorescence, and a hydrophilic polyol region with numerous

hydroxyl groups.[7][8] The molecule also possesses a C1' hydroxylated hexyl side chain.[8]

The precise stereochemistry of Filipin III has been elucidated through NMR spectroscopy and

total synthesis.[7][8]

The IUPAC name for Filipin III is
(1R,3R,4S,6S,8S,10R,12R,14R,16S,17E,19E,21E,23E,25E,27S,28R)-4,6,8,10,12,14,16,27-

octahydroxy-3-[(1R)-1-hydroxyhexyl]-17,28-dimethyl-1-oxacyclooctacosa-17,19,21,23,25-

pentaen-2-one.[3][9]
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Chemical Structure of Filipin III (2D Representation)
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Caption: 2D chemical structure of Filipin III.

Physicochemical and Spectroscopic Properties
The unique properties of Filipin III are central to its utility in research. The following tables

summarize its key quantitative data.

Table 1: Physicochemical Properties of Filipin III

Property Value References

Molecular Formula C₃₅H₅₈O₁₁ [9][10][11][12][13]

Molecular Weight 654.83 g/mol [9][10][11][12][13]

CAS Number 480-49-9 [1][9][10][11][12][13]

Appearance Pale yellow solid [11]

Melting Point 163-180 °C [13]

Purity ≥85-98% (HPLC) [1][11][12][13]

Storage -20°C, protect from light [11][12][13][14][15]

Table 2: Solubility of Filipin III

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b8101046?utm_src=pdf-body-img
https://www.benchchem.com/product/b8101046?utm_src=pdf-body
https://www.benchchem.com/product/b8101046?utm_src=pdf-body
https://www.benchchem.com/product/b8101046?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Filipin-III-from-Streptomyces-filipinensis
https://www.stressmarq.com/products/small-molecules/antibiotic/filipin-iii-sih-551/
https://toku-e.com/filipin-iii/
https://www.rndsystems.com/products/filipin-iii_6250
https://www.sigmaaldrich.com/US/en/product/sigma/f4767
https://pubchem.ncbi.nlm.nih.gov/compound/Filipin-III-from-Streptomyces-filipinensis
https://www.stressmarq.com/products/small-molecules/antibiotic/filipin-iii-sih-551/
https://toku-e.com/filipin-iii/
https://www.rndsystems.com/products/filipin-iii_6250
https://www.sigmaaldrich.com/US/en/product/sigma/f4767
https://www.medchemexpress.com/filipin-iii.html
https://pubchem.ncbi.nlm.nih.gov/compound/Filipin-III-from-Streptomyces-filipinensis
https://www.stressmarq.com/products/small-molecules/antibiotic/filipin-iii-sih-551/
https://toku-e.com/filipin-iii/
https://www.rndsystems.com/products/filipin-iii_6250
https://www.sigmaaldrich.com/US/en/product/sigma/f4767
https://toku-e.com/filipin-iii/
https://www.sigmaaldrich.com/US/en/product/sigma/f4767
https://www.medchemexpress.com/filipin-iii.html
https://toku-e.com/filipin-iii/
https://www.rndsystems.com/products/filipin-iii_6250
https://www.sigmaaldrich.com/US/en/product/sigma/f4767
https://toku-e.com/filipin-iii/
https://www.rndsystems.com/products/filipin-iii_6250
https://www.sigmaaldrich.com/US/en/product/sigma/f4767
https://www.tocris.com/products/filipin-iii_6250
https://www.glpbio.com/filipin-iii.html
https://www.benchchem.com/product/b8101046?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8101046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility References

Dimethyl sulfoxide (DMSO) 5 mg/mL (to 5 mM) [12][14]

Dimethylformamide (DMF) 10 mg/mL [15]

Methanol 9.80-10.20 mg/mL [13]

Ethanol 1-2 mg/mL [15]

Aqueous Buffers Low solubility

Table 3: Spectroscopic Properties of Filipin III

Property Wavelength (nm) References

Excitation Maximum (λex)
340-380 nm (in complex with

cholesterol)
[5][14][16]

Emission Maximum (λem)
385-470 nm (in complex with

cholesterol)
[5][14][16]

Mechanism of Action: Interaction with Cholesterol
The primary mechanism of action of Filipin III involves its high affinity and specific binding to 3-

β-hydroxysterols, most notably cholesterol, which is abundant in eukaryotic cell membranes.[4]

[11][17] This interaction is non-covalent and leads to the formation of Filipin-cholesterol

complexes.

The formation of these complexes disrupts the normal architecture and function of the cell

membrane.[1][4] This disruption can lead to increased membrane permeability, the formation of

pores or channels, and the alteration of membrane-associated cellular processes.[13][17] This

bioactivity underlies both its antifungal properties and its utility as a cholesterol probe.[4][13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.rndsystems.com/products/filipin-iii_6250
https://www.tocris.com/products/filipin-iii_6250
https://www.glpbio.com/filipin-iii.html
https://www.sigmaaldrich.com/US/en/product/sigma/f4767
https://www.glpbio.com/filipin-iii.html
https://www.benchchem.com/product/b8101046?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/sigma/sae0087
https://www.tocris.com/products/filipin-iii_6250
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/107/221/sae0087pis.pdf
https://www.sigmaaldrich.com/US/en/product/sigma/sae0087
https://www.tocris.com/products/filipin-iii_6250
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/107/221/sae0087pis.pdf
https://www.benchchem.com/product/b8101046?utm_src=pdf-body
https://www.selleckchem.com/products/filipin-iii.html
https://toku-e.com/filipin-iii/
https://pubmed.ncbi.nlm.nih.gov/20583567/
https://www.medchemexpress.com/filipin-iii.html
https://www.selleckchem.com/products/filipin-iii.html
https://www.sigmaaldrich.com/US/en/product/sigma/f4767
https://pubmed.ncbi.nlm.nih.gov/20583567/
https://www.selleckchem.com/products/filipin-iii.html
https://www.sigmaaldrich.com/US/en/product/sigma/f4767
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8101046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cholesterol

Filipin-Cholesterol
Complex

Phospholipids

Filipin III
Binds to

Membrane Disruption
(Pore Formation, Permeability Increase)

Leads to

Click to download full resolution via product page

Caption: Mechanism of action of Filipin III in a cell membrane.

Experimental Protocols
Filipin III is widely used as a fluorescent stain to visualize unesterified cholesterol in fixed cells

and tissues. What follows is a generalized protocol for staining cultured cells.

Protocol: Fluorescent Staining of Cholesterol in Cultured Cells

Cell Culture and Fixation:

Culture cells on glass coverslips to the desired confluency.

Wash the cells twice with phosphate-buffered saline (PBS).

Fix the cells with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature.

[15]

Wash the cells three times with PBS for 5 minutes each.

Preparation of Filipin III Staining Solution:
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Prepare a stock solution of Filipin III at 1-10 mg/mL in anhydrous DMSO.[15] This stock

solution should be stored in small aliquots at -20°C and protected from light.[5][15]

Immediately before use, dilute the Filipin III stock solution to a working concentration of

25-50 µg/mL in PBS.[1][15]

Staining Procedure:

Incubate the fixed cells with the Filipin III working solution for 30 minutes to 2 hours at

room temperature in the dark.[1][15] The optimal incubation time may vary depending on

the cell type.

Wash the cells three times with PBS for 5 minutes each to remove excess stain.

Mounting and Visualization:

Mount the coverslips onto microscope slides using a water-based mounting medium.

Visualize the stained cells using a fluorescence microscope equipped with a UV filter set

(excitation: 340-380 nm, emission: 385-470 nm).[5][16]

Note: Filipin III fluorescence is susceptible to photobleaching, so it is crucial to minimize

light exposure and image the samples promptly.[5][16]
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Caption: Experimental workflow for cholesterol staining with Filipin III.
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Applications in Research and Drug Development
The unique properties of Filipin III have led to its application in several key areas of research:

Cholesterol Trafficking and Distribution: Filipin III is instrumental in studying the subcellular

distribution of cholesterol and diagnosing lipid storage disorders like Niemann-Pick type C

disease, which is characterized by the accumulation of cholesterol in lysosomes.[5][6][10]

Membrane Raft Research: By binding to cholesterol, Filipin III can be used to disrupt

cholesterol-rich membrane microdomains known as lipid rafts, allowing researchers to

investigate their role in cellular processes such as signal transduction and protein trafficking.

[10]

Antifungal Research: As an antifungal agent, Filipin III serves as a model compound for

understanding the mechanism of action of polyene antibiotics that target ergosterol (the

primary sterol in fungal membranes).[4]

Prion Disease Research: Studies have shown that Filipin III can inhibit the formation of the

pathological form of the prion protein by altering its endocytosis and inducing its release from

the cell surface.[5][14]

In conclusion, Filipin III is a powerful and versatile tool for the scientific community. Its well-

characterized chemical structure and specific interaction with cholesterol, combined with its

fluorescent properties, make it an indispensable reagent for investigating the complex roles of

sterols in cellular biology and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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